Cas no 70582-63-7 (2-Propenoic acid, 2-cyano-3-(1H-pyrrol-2-yl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-(1H-pyrrol-2-yl)-, ethyl ester
• CAS No: 70582-63-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 547018
• Update Time: 2024-03-06

2-Propenoic acid, 2-cyano-3-(1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(1H-pyrrol-2-yl)-, ethyl ester

• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8(7-11)6-9-4-3-5-12-9/h3-6,12H,2H2,1H3
• InChI Key： JJTFAXVYCAUFPP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CC1=CC=CN1

Computed Properties

• Exact Mass: 190.0743

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 135-138 °C
• Boiling Point: 374.5±32.0 °C(Predicted)
• PSA: 65.88
• pka: 15.78±0.50(Predicted)